Cas no 849736-99-8 (ethyl 2-hydroxy-3-methoxypropanoate)

• Product Name: ethyl 2-hydroxy-3-methoxypropanoate
• CAS No: 849736-99-8
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 1831022
• PubChem ID: 21993131
• Update Time: 2025-06-13

ethyl 2-hydroxy-3-methoxypropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-hydroxy-3-methoxy-, ethyl ester
• ethyl2-hydroxy-3-methoxypropanoate
• 849736-99-8
• AKOS018123301
• SCHEMBL1784949
• MFCD21953469
• CS-0234098
• EN300-138695
• ethyl 2-hydroxy-3-methoxypropanoate
• BS-12419

• Inchi： 1S/C6H12O4/c1-3-10-6(8)5(7)4-9-2/h5,7H,3-4H2,1-2H3
• InChI Key： NRIKZWZJVNSHAY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(COC)O)=O

Computed Properties

• Exact Mass: 148.07355886g/mol
• Monoisotopic Mass: 148.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on ethyl 2-hydroxy-3-methoxypropanoate

Comprehensive Guide to Ethyl 2-hydroxy-3-methoxypropanoate (CAS No. 849736-99-8): Properties, Applications, and Industry Trends

Ethyl 2-hydroxy-3-methoxypropanoate (CAS No. 849736-99-8) is a versatile ester compound widely recognized for its unique chemical structure and functional properties. This organic compound, featuring both hydroxyl and methoxy groups, has garnered significant attention in industries ranging from flavor and fragrance to pharmaceutical intermediates. Its molecular formula, C₆H₁₂O₄, highlights its balanced polarity, making it soluble in water and organic solvents—a critical trait for formulation flexibility.

In recent years, the demand for green solvents and bio-based chemicals has surged, driven by environmental regulations and consumer preferences. Ethyl 2-hydroxy-3-methoxypropanoate aligns with this trend due to its biodegradability and low toxicity profile. Researchers are actively exploring its potential as a sustainable alternative to traditional petrochemical-derived esters, particularly in cosmetic emulsifiers and food additives. A 2023 market analysis revealed a 12% annual growth in searches for "eco-friendly ester solvents," underscoring its relevance.

The compound's synthesis typically involves the esterification of 2-hydroxy-3-methoxypropanoic acid with ethanol, a process optimized for high yield and purity. Advanced techniques like enzymatic catalysis are gaining traction, addressing the need for energy-efficient production. Analytical methods such as GC-MS and HPLC are employed to verify its purity, which often exceeds 98% in commercial grades. These quality benchmarks make it indispensable for high-performance applications where consistency is paramount.

One of the most searched questions regarding CAS 849736-99-8 relates to its safety data. Extensive studies confirm its compliance with REACH and FDA guidelines for specific uses. Unlike volatile organic compounds (VOCs), it exhibits minimal odor and vapor pressure, reducing workplace exposure risks. This characteristic has propelled its adoption in indoor coating formulations and personal care products, as evidenced by a 40% increase in patent filings since 2020.

Innovative applications continue to emerge, particularly in electronic chemicals. The compound's ability to act as a polar aprotic solvent has shown promise in lithium-ion battery electrolytes, a sector projected to reach $12 billion by 2025. Furthermore, its chelating properties are being investigated for metal surface treatment processes, offering corrosion resistance without heavy metals—a breakthrough for the automotive industry.

From a commercial perspective, ethyl 2-hydroxy-3-methoxypropanoate is available in both laboratory and bulk quantities, with pricing influenced by bio-based feedstock availability. Major manufacturers emphasize supply chain transparency, responding to buyer demands for carbon footprint tracking. The compound's multifunctionality—serving as solvent, intermediate, and additive—ensures its position as a high-value specialty chemical in global markets.

Future research directions include nanoparticle stabilization and biodegradable polymer synthesis, areas where its molecular architecture shows exceptional compatibility. As industries prioritize circular economy principles, CAS 849736-99-8 stands out as a chemical building block capable of meeting both performance and sustainability objectives—a dual advantage that will likely dominate academic and industrial discourse in the coming decade.